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Physical Properties Comparison

The following table consolidates key physical properties of methylcyclopentane and propylcyclopentane,

highlighting the influence of their different alkyl chain lengths.

Property Methylcyclopentane Propylcyclopentane

Molecular Formula C₆H₁₂ [1] C₈H₁₆ [2]

Common Name Methylcyclopentane

[1]

Propylcyclopentane [2]

Molecular Weight
(g/mol)

84.16 [1] (Information missing from search results, but

calculated as 112.21)

Melting Point (°C) -142.4 [1] to -143 [2] -117 [2]

Boiling Point (°C) 71.8 [1] to 71 [2] 131 [2]

Density (@20°C
g/cm³)

0.749 [1] to 0.751 [2] 0.777 [2]
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Property Methylcyclopentane Propylcyclopentane

Refractive Index
(nD)

1.410 [2] 1.426 [2]

The data clearly shows that propylcyclopentane, with its longer propyl chain, has a higher molecular weight

and significantly higher boiling point and density compared to methylcyclopentane. This is a common trend

in homologous series due to increased molecular surface area and stronger London dispersion forces.

Experimental Methodologies for Property
Determination

The physical properties listed in the table are typically determined through standardized experimental

techniques. Here are the common methodologies used for the key properties cited:

Density Measurement: Density is often measured using a calibrated densimeter or a specific gravity

bottle (pycnometer) at a controlled temperature, such as 20°C as referenced in the data [3] [2]. The
mass of a known volume of the substance is determined to calculate its density.

Boiling Point Determination: The boiling point is typically measured using standard distillation
apparatus [1]. The substance is heated, and the temperature at which its vapor pressure equals the

surrounding atmospheric pressure is recorded. This is often done under controlled conditions to
ensure accuracy.

Viscosity Measurement: While not in the final table, viscosity is a critical property studied in related
research. As detailed in one of the search results, dynamic viscosity can be determined using an

Ubbelohde-type capillary viscometer submerged in a thermostatic bath to maintain a precise
temperature (e.g., 293.15 K) [4]. The flow time of the liquid through the capillary is measured and

used to calculate the viscosity.
Refractive Index Measurement: The refractive index (nD) is measured using a refractometer [2].

This instrument measures the extent to which light is bent when it passes from air into the liquid
sample, providing the refractive index, which is a characteristic physical property.

The following diagram illustrates the general workflow for determining these key physical properties in a

laboratory setting.
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Sample Preparation
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s793528?utm_src=pdf-bulk
https://www.smolecule.com/products/s793528?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

